Cas no 115956-07-5 ((2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one)

115956-07-5 structure
Product name:(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one
(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- (2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one
- ENDO-HEXAHYDRO-HYDROXY-2,6-METHANO-2H-QUINOLIZIN-3-(4H)-ONE
- Endo-Hexahydro-8-Hydroxy-2,6-Methano-2h-Quinolizin-3(4h)-One
- (2α,6α,8α,9αβ)-Hexahydro-8-hydroxy-2,6-methano-2H-quinoliz
- INTERMEDIATE OF DOLASETRON
- Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin(4H)-one
- (2A,6A,8A,9AB)-,HEXAHYDRO-8-HYDROXY-,2,6-METHANO-2H-QUINOLIZIN-3(4H)-ONE(INTERMEDIATEOFDOLASETRON)
- (2α, 6α, 8α, 9αβ) hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one
- endo-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one
- Endo-hexahydro-8-hydroxy-2.6- methano-2H-quinolizin-3(4H)-one
- AC-1648
- dolasetron intermediates
- (1R,2R)-1-chloro-2-hydroxypropane-1,2,3-tricarboxylic acid
- Endo-hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-o
- (1R,2R)-1-chloro-2-hydroxy-propane-1,2,3-tricarboxylic acid
- (3S,7R)-5-hydroxy-8-azatricyclo[5.3.1.03,8]undecan-10-one
- (2s,6R,8s,9aS)-8-hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one
- AKOS016009528
- 2,6-Methano-2H-quinolizin-3(4H)-one,hexahydro-8-hydroxy-, stereoisomer
- DTXSID90587390
- (5s,6R,8s,9aS)-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one
- Q-100999
- Endo-hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3-(4H)-one
- BCP11431
- AKOS006289237
- NEDMCWSHHDYQAJ-VGKQMMLZSA-N
- AKOS025401437
- (6R,9aS)-8-Hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one
- 115956-07-5
-
- MDL: MFCD28145132
- Inchi: 1S/C10H15NO2/c12-9-3-7-1-6-2-8(4-9)11(7)5-10(6)13/h6-9,12H,1-5H2/t6-,7-,8+,9-
- InChI Key: NEDMCWSHHDYQAJ-GJFBTZRYSA-N
- SMILES: C1[C@H]2C[C@@H]3C[C@H](C[C@H]1N3CC2=O)O
Computed Properties
- Exact Mass: 181.11000
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 0.3
Experimental Properties
- Color/Form: 白色或发白的粉末
- Density: 1.28
- Boiling Point: 356 ºC
- Flash Point: 169 ºC
- Refractive Index: 1.589
- PSA: 40.54000
- LogP: 0.11090
(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Security Information
(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Customs Data
- HS CODE:2914400090
- Customs Data:
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM128558-1g |
(2s,6R,8s,9aS)-8-hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one |
115956-07-5 | 95% | 1g |
$333 | 2021-08-05 | |
Ambeed | A392960-1g |
endo-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one |
115956-07-5 | 95+% | 1g |
$659.0 | 2025-02-28 | |
Ambeed | A392960-250mg |
endo-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one |
115956-07-5 | 95+% | 250mg |
$264.0 | 2025-02-28 | |
Ambeed | A392960-5g |
endo-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one |
115956-07-5 | 95+% | 5g |
$1977.0 | 2025-02-28 | |
Chemenu | CM128558-1g |
(2s,6R,8s,9aS)-8-hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one |
115956-07-5 | 95% | 1g |
$383 | 2023-11-24 | |
Alichem | A189006736-1g |
endo-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one |
115956-07-5 | 95% | 1g |
$400.00 | 2023-09-04 |
(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Related Literature
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
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4. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:115956-07-5)(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one

Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:115956-07-5)(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one

Purity:99%
Quantity:1g
Price ($):321.0